Cas no 895439-44-8 (2,5-dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide
• CAS No: 895439-44-8
• MF: C₁₄H₁₀Cl₂N₂O₃S₂
• MW: 389.276798725128
• CID: 6575384
• Update Time: 2025-08-02

2,5-dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide

• Inchi： 1S/C14H10Cl2N2O3S2/c1-20-8-4-7-10(5-9(8)21-2)22-14(17-7)18-13(19)6-3-11(15)23-12(6)16/h3-5H,1-2H3,(H,17,18,19)
• InChI Key： VLSZCPRJBMZYJJ-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(NC1=NC2=CC(OC)=C(OC)C=C2S1)=O

Additional information on 2,5-dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide

Comprehensive Overview of 2,5-Dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide (CAS No. 895439-44-8)

2,5-Dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide (CAS No. 895439-44-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The unique combination of thiophene and benzothiazole moieties in its structure makes it a promising candidate for various applications, including drug development and material science.

The molecular formula of 2,5-dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide is C₁₄H₁₀Cl₂N₂O₃S₂, with a molecular weight of 389.27 g/mol. Its structure features a thiophene-3-carboxamide core substituted with two chlorine atoms at the 2 and 5 positions, and a 5,6-dimethoxy-1,3-benzothiazol-2-yl group attached to the nitrogen atom. This intricate design contributes to its potential as a bioactive molecule.

One of the most frequently asked questions about CAS No. 895439-44-8 is its solubility and stability under various conditions. Research indicates that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Its stability is influenced by factors like pH, temperature, and exposure to light, making proper storage conditions essential for maintaining its integrity.

The applications of 2,5-dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide are vast and varied. In the pharmaceutical industry, it is being explored for its potential as an antimicrobial agent and anti-inflammatory compound. Recent studies have highlighted its efficacy against certain bacterial strains, sparking interest in its use for developing new antibiotics. Additionally, its benzothiazole component is known for its role in cancer research, particularly in the inhibition of specific enzymes involved in tumor growth.

In agrochemical research, CAS No. 895439-44-8 is being investigated for its potential as a pesticide intermediate. The thiophene and benzothiazole groups in its structure are associated with pesticidal activity, making it a candidate for developing eco-friendly pest control solutions. This aligns with the growing demand for sustainable agricultural practices and reduced environmental impact.

The synthesis of 2,5-dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide typically involves multi-step organic reactions, including amide bond formation and halogenation. Researchers often optimize these processes to improve yield and purity, which are critical for its application in high-value industries. The compound's purity is typically verified using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Market trends indicate a rising demand for benzothiazole derivatives like CAS No. 895439-44-8, driven by their versatility in drug discovery and material science. The global pharmaceutical industry's focus on novel therapeutic agents has further fueled interest in this compound. Moreover, the agrochemical sector's shift toward greener alternatives has created opportunities for its use in next-generation pesticides.

Safety and handling of 2,5-dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide are paramount in laboratory and industrial settings. While it is not classified as a hazardous material, standard precautions such as wearing gloves and eye protection are recommended when handling this compound. Proper ventilation and avoidance of direct contact are also advised to ensure safe usage.

In summary, 2,5-dichloro-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide (CAS No. 895439-44-8) is a compound of significant scientific and industrial interest. Its unique structural features and potential applications in pharmaceuticals and agrochemicals make it a valuable subject of ongoing research. As the demand for innovative solutions in these fields grows, this compound is poised to play a pivotal role in future advancements.